Cas no 2110643-09-7 ((1s,3s)-3-(N-methylacetamido)cyclobutane-1-carboxylic acid)

• Product Name: (1s,3s)-3-(N-methylacetamido)cyclobutane-1-carboxylic acid
• CAS No: 2110643-09-7
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5683809
• PubChem ID: 69261995
• Update Time: 2025-10-29

(1s,3s)-3-(N-methylacetamido)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-2554400
• EN300-2554413
• 2110643-09-7
• 2103909-45-9
• SCHEMBL4969805
• 3-(N-methylacetamido)cyclobutane-1-carboxylic acid
• (1s,3s)-3-(N-methylacetamido)cyclobutane-1-carboxylic acid

• Inchi： 1S/C8H13NO3/c1-5(10)9(2)7-3-6(4-7)8(11)12/h6-7H,3-4H2,1-2H3,(H,11,12)
• InChI Key： IKKPZMNKQRZSDQ-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)N(C(C)=O)C)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on (1s,3s)-3-(N-methylacetamido)cyclobutane-1-carboxylic acid

The Chemical Compound CAS No 2110643-09-7: A Comprehensive Overview

The compound CAS No 2110643-09-7, also known as (1S,3S)-3-(N-methylacetamido)cyclobutane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids, specifically a cyclic amino acid derivative, and has garnered attention due to its unique structural properties and functional groups. Recent studies have highlighted its role in peptide synthesis, drug discovery, and materials science, making it a subject of interest for researchers worldwide.

The cyclobutane ring in the structure of (1S,3S)-3-(N-methylacetamido)cyclobutane-1-carboxylic acid introduces significant strain into the molecule, which can influence its reactivity and stability. This strain is a key factor in its application as a building block in organic synthesis. The N-methylacetamido group attached to the cyclobutane ring adds functionality, enabling the molecule to participate in various chemical reactions, such as amidation and esterification. These properties make it an ideal candidate for the development of bioactive compounds and advanced materials.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic structure and reactivity of CAS No 2110643-09-7. Quantum mechanical calculations have revealed that the molecule exhibits unique electronic transitions, which could be harnessed in optoelectronic devices. Furthermore, experimental studies have demonstrated that this compound can act as a chiral catalyst in asymmetric synthesis, opening new avenues for enantioselective reactions.

In the field of pharmacology, (1S,3S)-3-(N-methylacetamido)cyclobutane-1-carboxylic acid has shown promise as a lead compound for drug development. Its ability to form stable complexes with biological targets makes it a valuable tool in rational drug design. Preclinical studies have indicated that derivatives of this compound may possess anti-inflammatory and antioxidant properties, suggesting potential applications in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of CAS No 2110643-09-7 involves a multi-step process that combines principles from stereochemistry and catalysis. The use of chiral auxiliaries and transition metal catalysts has enabled researchers to achieve high enantiomeric excess in the production of this compound. These methods not only enhance the efficiency of synthesis but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

From an industrial perspective, (1S,3S)-3-(N-methylacetamido)cyclobutane-1-carboxylic acid is being explored for its potential in polymer science. Its rigid structure and functional groups make it suitable for designing novel polymers with tailored mechanical and thermal properties. Researchers are investigating its use as a monomer in polyamide synthesis, which could lead to the development of high-performance materials for aerospace and automotive industries.

In conclusion, CAS No 2110643-09-7, or (1S,3S)-3-(N-methylacetamido)cyclobutane-1-carboxylic acid, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific innovation and industrial development.